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Compound of Interest

Compound Name: 2-Chloro-4-fluoropyridin-3-amine
CAS No.: 1805269-43-5
Cat. No.: B2503870

Get Quote

. J

Document Control:

¢ Compound: 2-Chloro-4-fluoropyridin-3-amine[1][2][3][4][5][6]
o CAS Registry Number: 1805269-43-5[1][2][5][6]

e Molecular Formula:

e Molecular Weight: 146.55 g/mol [6]

» Primary Application: Scaffold for kinase inhibitors,

electrophile for drug discovery.

Phase 1: Strategic Overview & Molecular Identity
The "Why" - Scientific Context

In medicinal chemistry, this scaffold is not merely a generic building block; it is a regioselective
linchpin. The presence of the amine at the C3 position, flanked by a chlorine (C2) and a fluorine
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(C4), creates a unique electronic environment.
o Reactivity Profile: The fluorine atom at C4 is activated for Nucleophilic Aromatic Substitution (

) due to the electron-withdrawing nature of the pyridine nitrogen and the adjacent chlorine.

o Handling Implication: Unlike simple aminopyridines, this compound is prone to hydrolysis or
unwanted substitution if exposed to strong nucleophiles or moisture under heat.

Physicochemical Data Table

Property Value Operational Note

Darkening indicates

Appearance Off-white to pale yellow solid o )
oxidation/degradation.
] ] ] Verify with capillary melting
Melting Point 133-137 °C (Predicted) ) ]
point upon receipt.
Poor water solubility; avoid
Solubility DMSO, Methanol, DCM aqueous workups without co-
solvents.
o Weakly basic; forms salts with
pKa (Calc) ~3.5 (Pyridine N) )
strong acids.
Hygroscopic potential. Store
Storage 2-8 °C, Inert Gas

under Argon/Nitrogen.

Phase 2: Risk Assessment & Toxicology (E-E-A-T
Analysis)

Expert Insight: While specific toxicological data for CAS 1805269-43-5 is limited in public
registries, its hazard profile is derived from the Structure-Activity Relationship (SAR) of
fluorinated aminopyridines.

GHS Classification (Derived)
 Signal Word:WARNING
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e Hazard Statements:
o H302: Harmful if swallowed (Class effect of aminopyridines).
o H315: Causes skin irritation.[4][7]
o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.[7][8]

Critical Hazard: Hydrogen Fluoride (HF) Generation

The presence of the C-F bond poses a latent risk during thermal decomposition.

o Fire Scenario: In the event of a fire, combustion will release Hydrogen Fluoride (HF) gas
along with NOx and HCI.

» Mitigation: Standard ABC fire extinguishers are sufficient, but full-face respirators are
mandatory for cleanup to prevent HF inhalation.

Phase 3: Operational Protocols & Workflows
Safe Handling Lifecycle

The following diagram outlines the mandatory workflow for handling this compound to maintain
chemical integrity and operator safety.

Weighing Dissolve immed. Reaction Setup Quench Waste Disposal
(Fume Hood Only) (Inert Atm) (Halogenated Organic)

Receipt & QC
(Check Seal/Color)

Storage
(2-8°C, Argon)

Click to download full resolution via product page

Figure 1: Operational lifecycle for 2-Chloro-4-fluoropyridin-3-amine. Note the equilibration

step to prevent condensation.

Step-by-Step Handling Protocol

1. Personal Protective Equipment (PPE):
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e Eyes: Chemical splash goggles (ANSI Z87.1).

e Hands: Nitrile gloves (Minimum thickness 0.11 mm). Note: Fluorinated pyridines can
permeate thin nitrile; double-gloving is recommended for prolonged handling.

o Respiratory: Work strictly within a certified chemical fume hood.
2. Weighing & Transfer:

o Pre-Check: Allow the container to reach room temperature before opening to prevent water
condensation on the cold solid (hydrolysis risk).

e Environment: Weigh inside a fume hood. Use an antistatic gun if the powder is static-prone.

» Solvent Choice: Dissolve immediately in anhydrous solvent (DCM or DMF) if used for
coupling.

3. Spill Management:

o Small Spill (<5g): Absorb with vermiculite or sand.[9] Do not use combustible materials
(sawdust).

» Decontamination: Wipe surface with a dilute sodium bicarbonate solution to neutralize any
potential acidic hydrolysis products.

Phase 4: Reactivity & Synthetic Utility

Understanding the reactivity prevents safety incidents (e.g., exotherms) and ensures
experimental success.

The Vulnerability

The C4-Fluorine is the "hotspot" of this molecule.
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2-Chloro-4-fluoropyridin-3-amine
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isk
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Figure 2: Reactivity pathways. Path 3 represents a stability risk releasing HF.
Incompatibility List
» Strong Oxidizers: Risk of vigorous reaction.
» Strong Acids: Will protonate the amine and pyridine nitrogen.
e Strong Bases (e.g., NaH, KOtBu): Can induce rapid
or polymerization if not controlled.

Phase 5: Emergency Response (First Aid)

+ Eye Contact: Rinse immediately with water for 15 minutes. Lift eyelids. Seek medical
attention. (Fluorinated compounds can cause delayed deep-tissue damage).

¢ Skin Contact: Wash with soap and water.[7] If redness persists or if there is suspicion of HF
hydrolysis products, apply Calcium Gluconate gel (precautionary measure for fluorinated
organic decomposition) and seek medical help.[8]

 Inhalation: Move to fresh air. If breathing is difficult, administer oxygen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chloro-4-fluoropyridin-3-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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